
Prudent Disposal of PD-161570: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: PD-161570

Cat. No.: B1679120 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential information and step-by-step procedures for the safe disposal of

PD-161570, a selective FGFR inhibitor.

As a member of the pyrido[2,3-d]pyrimidine class of compounds, PD-161570 should be

handled as a potentially hazardous substance.[1] Adherence to proper disposal protocols is

crucial to mitigate risks to personnel and the environment. Unused or excess chemicals, in

general, should not be disposed of in the sink unless explicitly permitted by local regulations

and approved by a chemical hygiene officer.[2]

I. Personal Protective Equipment (PPE) and
Handling
Before handling PD-161570 for disposal, it is imperative to wear appropriate personal

protective equipment. This includes, but is not limited to:

Nitrile gloves

Safety glasses or goggles

A lab coat
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.

II. Waste Segregation and Storage
Proper segregation of chemical waste is fundamental to safe disposal. Follow these steps for

the interim storage of PD-161570 waste:

Designated Waste Container: Place all solid waste contaminated with PD-161570 (e.g.,

weighing boats, contaminated gloves, pipette tips) into a clearly labeled, sealable hazardous

waste container.

Liquid Waste: Solutions containing PD-161570 should be collected in a separate,

compatible, and clearly labeled hazardous waste container. Do not mix with other

incompatible waste streams.

Labeling: The waste container must be labeled with the words "Hazardous Waste" and the

full chemical name: "PD-161570". Include the approximate concentration and quantity of the

waste.

Storage Location: Store the sealed waste container in a designated, secure, and well-

ventilated satellite accumulation area within the laboratory.[3] This area should be away from

sinks or floor drains.[3]

III. Disposal Procedure
The ultimate disposal of PD-161570 must be conducted through a licensed hazardous waste

disposal service. Laboratory personnel should not attempt to dispose of this chemical through

standard trash or sanitary sewer systems.

Contact Environmental Health and Safety (EHS): Your institution's EHS office is the primary

point of contact for arranging the disposal of hazardous chemical waste. They will provide

specific instructions and schedule a pickup.

Waste Manifest: Complete any required waste manifest forms provided by your EHS office.

This documentation is crucial for tracking the waste from its point of generation to its final

disposal.
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Pickup: Ensure the waste container is securely sealed and properly labeled before the

scheduled pickup by the hazardous waste disposal team.

IV. Decontamination of Glassware
Glassware that has come into contact with PD-161570 should be decontaminated before being

washed for reuse.

Rinsing: Rinse the glassware multiple times with an appropriate solvent (e.g., ethanol or

DMSO, in which PD-161570 is soluble).

Collect Rinsate: The initial rinsate should be collected and disposed of as hazardous liquid

waste.

Washing: After thorough rinsing, the glassware can be washed using standard laboratory

procedures.

Quantitative Data Summary
Property Value Reference

Chemical Formula C26H35Cl2N7O [4]

Molecular Weight 532.51 g/mol [4]

Purity ≥97% (HPLC) [4]

CAS Number 192705-80-9 [4]

Below is a logical workflow for the proper disposal of PD-161570.
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Caption: PD-161570 Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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